Cas no 941899-01-0 (N-(4-{(3,4-difluorophenyl)carbamoylmethyl}-1,3-thiazol-2-yl)-2H-1,3-benzodioxole-5-carboxamide)

N-(4-{(3,4-difluorophenyl)carbamoylmethyl}-1,3-thiazol-2-yl)-2H-1,3-benzodioxole-5-carboxamide Chemical and Physical Properties
Names and Identifiers
-
- N-(4-{(3,4-difluorophenyl)carbamoylmethyl}-1,3-thiazol-2-yl)-2H-1,3-benzodioxole-5-carboxamide
- 4-Thiazoleacetamide, 2-[(1,3-benzodioxol-5-ylcarbonyl)amino]-N-(3,4-difluorophenyl)-
-
- Inchi: 1S/C19H13F2N3O4S/c20-13-3-2-11(6-14(13)21)22-17(25)7-12-8-29-19(23-12)24-18(26)10-1-4-15-16(5-10)28-9-27-15/h1-6,8H,7,9H2,(H,22,25)(H,23,24,26)
- InChI Key: FPWAEWZIIQFWSO-UHFFFAOYSA-N
- SMILES: S1C=C(CC(NC2=CC=C(F)C(F)=C2)=O)N=C1NC(C1=CC=C2OCOC2=C1)=O
Experimental Properties
- Density: 1.578±0.06 g/cm3(Predicted)
- pka: 7.04±0.70(Predicted)
N-(4-{(3,4-difluorophenyl)carbamoylmethyl}-1,3-thiazol-2-yl)-2H-1,3-benzodioxole-5-carboxamide Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Life Chemicals | F2202-0868-30mg |
N-(4-{[(3,4-difluorophenyl)carbamoyl]methyl}-1,3-thiazol-2-yl)-2H-1,3-benzodioxole-5-carboxamide |
941899-01-0 | 90%+ | 30mg |
$119.0 | 2023-05-16 | |
Life Chemicals | F2202-0868-1mg |
N-(4-{[(3,4-difluorophenyl)carbamoyl]methyl}-1,3-thiazol-2-yl)-2H-1,3-benzodioxole-5-carboxamide |
941899-01-0 | 90%+ | 1mg |
$54.0 | 2023-05-16 | |
Life Chemicals | F2202-0868-10mg |
N-(4-{[(3,4-difluorophenyl)carbamoyl]methyl}-1,3-thiazol-2-yl)-2H-1,3-benzodioxole-5-carboxamide |
941899-01-0 | 90%+ | 10mg |
$79.0 | 2023-05-16 | |
Life Chemicals | F2202-0868-40mg |
N-(4-{[(3,4-difluorophenyl)carbamoyl]methyl}-1,3-thiazol-2-yl)-2H-1,3-benzodioxole-5-carboxamide |
941899-01-0 | 90%+ | 40mg |
$140.0 | 2023-05-16 | |
Life Chemicals | F2202-0868-100mg |
N-(4-{[(3,4-difluorophenyl)carbamoyl]methyl}-1,3-thiazol-2-yl)-2H-1,3-benzodioxole-5-carboxamide |
941899-01-0 | 90%+ | 100mg |
$248.0 | 2023-05-16 | |
Life Chemicals | F2202-0868-2μmol |
N-(4-{[(3,4-difluorophenyl)carbamoyl]methyl}-1,3-thiazol-2-yl)-2H-1,3-benzodioxole-5-carboxamide |
941899-01-0 | 90%+ | 2μl |
$57.0 | 2023-05-16 | |
Life Chemicals | F2202-0868-15mg |
N-(4-{[(3,4-difluorophenyl)carbamoyl]methyl}-1,3-thiazol-2-yl)-2H-1,3-benzodioxole-5-carboxamide |
941899-01-0 | 90%+ | 15mg |
$89.0 | 2023-05-16 | |
Life Chemicals | F2202-0868-20μmol |
N-(4-{[(3,4-difluorophenyl)carbamoyl]methyl}-1,3-thiazol-2-yl)-2H-1,3-benzodioxole-5-carboxamide |
941899-01-0 | 90%+ | 20μl |
$79.0 | 2023-05-16 | |
Life Chemicals | F2202-0868-3mg |
N-(4-{[(3,4-difluorophenyl)carbamoyl]methyl}-1,3-thiazol-2-yl)-2H-1,3-benzodioxole-5-carboxamide |
941899-01-0 | 90%+ | 3mg |
$63.0 | 2023-05-16 | |
Life Chemicals | F2202-0868-5mg |
N-(4-{[(3,4-difluorophenyl)carbamoyl]methyl}-1,3-thiazol-2-yl)-2H-1,3-benzodioxole-5-carboxamide |
941899-01-0 | 90%+ | 5mg |
$69.0 | 2023-05-16 |
N-(4-{(3,4-difluorophenyl)carbamoylmethyl}-1,3-thiazol-2-yl)-2H-1,3-benzodioxole-5-carboxamide Related Literature
-
Zhen Wang,Lei He,Lian Duan,Jun Yan,Ruiren Tang,Chunyue Pan,Xiangzhi Song Dalton Trans., 2015,44, 15914-15923
-
Boosa Venu,Bilakanti Vishali,Gutta Naresh,Velisoju Vijay Kumar,Medak Sudhakar,Ramineni Kishore,Jorge Beltramini,Muxina Konarova,Akula Venugopal Catal. Sci. Technol., 2016,6, 8055-8062
-
Joseph R. Lovett,Matthew J. Derry,Pengcheng Yang,Fiona L. Hatton,Nicholas J. Warren,Patrick W. Fowler,Steven P. Armes Chem. Sci., 2018,9, 7138-7144
-
Na Zhang,Zhe Li,Can Zhu,Hongjian Peng,Yingping Zou RSC Adv., 2021,11, 13571-13578
-
Xinhua Dai,Zhimin Liu,Buxing Han,Zhenyu Sun,Yong Wang,Jian Xu,Xinglin Guo,Ning Zhao,Jing Chen Chem. Commun., 2004, 2190-2191
Additional information on N-(4-{(3,4-difluorophenyl)carbamoylmethyl}-1,3-thiazol-2-yl)-2H-1,3-benzodioxole-5-carboxamide
N-(4-{(3,4-Difluorophenyl)Carbamoylmethyl}-1,3-Thiazol-2-Yl)-2H-1,3-Benzodioxole-5-Carboxamide: A Comprehensive Overview
The compound N-(4-{(3,4-difluorophenyl)carbamoylmethyl}-1,3-thiazol-2-yl)-2H-1,3-benzodioxole-5-carboxamide, with the CAS number 941899-01-0, represents a sophisticated organic molecule with potential applications in various fields, particularly in pharmaceuticals and materials science. This compound is characterized by its complex structure, which includes a thiazole ring system and a benzodioxole moiety. The presence of these functional groups suggests that the molecule may exhibit unique chemical and biological properties.
Recent studies have highlighted the importance of thiazole derivatives in drug discovery due to their ability to interact with various biological targets. The thiazol ring in this compound is further substituted with a carbamoylmethyl group attached to a 3,4-difluorophenyl moiety. This substitution pattern is likely to influence the molecule's pharmacokinetic properties, such as absorption and metabolism. The 3,4-difluorophenyl group introduces electron-withdrawing effects, which can enhance the stability of the molecule and potentially improve its bioavailability.
The benzodioxole moiety in the compound adds another layer of complexity to its structure. Benzodioxoles are known for their aromaticity and stability, making them valuable components in various chemical frameworks. In this compound, the benzodioxole is further substituted with a carboxamide group at the 5-position. This substitution could play a critical role in intermolecular interactions, such as hydrogen bonding, which is essential for many biological activities.
Recent research has focused on the synthesis and characterization of similar compounds to explore their potential as therapeutic agents. For instance, studies have shown that thiazole-containing compounds can exhibit anti-inflammatory and antioxidant activities due to their ability to scavenge free radicals and inhibit inflammatory enzymes. The presence of both thiazole and benzodioxole moieties in this compound suggests that it may possess multifaceted biological activities.
The synthesis of this compound likely involves a series of multi-step reactions, including coupling reactions and cyclization processes. The use of advanced synthetic techniques, such as Suzuki-Miyaura coupling or Buchwald-Hartwig amination, may be employed to construct the complex structure efficiently. These methods not only enhance the yield but also ensure high purity of the final product.
In terms of applications, this compound could be explored for its potential in drug delivery systems or as a building block for more complex molecules. Its structural features make it an attractive candidate for further modification and functionalization. For example, the carboxamide group can serve as a site for further substitution or conjugation with other biomolecules.
Moreover, computational studies using molecular docking and dynamics simulations could provide insights into the binding interactions of this compound with various biological targets. Such studies are crucial for understanding its mechanism of action and optimizing its therapeutic potential.
In conclusion, N-(4-{(3,4-difluorophenyl)carbamoylmethyl}-1,3-thiazol-2-yl)-2H-1,3-benzodioxole-5-carboxamide represents a promising molecule with diverse structural features that warrant further investigation into its chemical and biological properties. As research progresses, this compound could pave the way for innovative applications in pharmaceuticals and beyond.
941899-01-0 (N-(4-{(3,4-difluorophenyl)carbamoylmethyl}-1,3-thiazol-2-yl)-2H-1,3-benzodioxole-5-carboxamide) Related Products
- 2228213-94-1(2-(3,4-dihydroxyphenyl)butanedioic acid)
- 1805177-57-4(Methyl 4-chloro-5-(difluoromethyl)-3-iodopyridine-2-acetate)
- 1094780-75-2(5-amino-1-3-(benzyloxy)propyl-1,2-dihydropyridin-2-one)
- 78473-11-7(3,5-Pyridinedicarbonitrile,2-amino-6-methyl-)
- 2104634-84-4(3-(5-chloro-1H-indol-2-yl)propanenitrile)
- 1171904-83-8(4-(5-ethyl-1,3,4-thiadiazol-2-yl)-1-(4-methylbenzenesulfonyl)piperidine)
- 723332-14-7(3-Methoxy-4-(2-oxo-2-phenylethoxy)benzaldehyde)
- 892766-42-6(1-(2-chlorophenyl)-4-3-(pyridin-4-yl)-1,2,4-oxadiazol-5-yl-1H-1,2,3-triazol-5-amine)
- 1511714-66-1(1-(1-methyl-1H-1,3-benzodiazol-5-yl)cyclobutane-1-carboxylic acid)
- 2648946-08-9(3-Bromo-6-chloro-4-methylpyridine-2-carbaldehyde)




